Cas no 838890-69-0 (Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester)

Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester structure
838890-69-0 structure
Product name:Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester
CAS No:838890-69-0
MF:C26H21N2O3Cl
MW:444.90954
CID:1814100
PubChem ID:71414833

Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • [3-chloro-4-(naphthalen-2-yldiazenyl)phenyl] 4-propoxybenzoate
    • Benzoic acid, 4-propoxy-, 3-chloro-4-(2-naphthalenylazo)phenyl ester
    • 838890-69-0
    • 3-Chloro-4-[(E)-(naphthalen-2-yl)diazenyl]phenyl 4-propoxybenzoate
    • DTXSID90834270
    • Inchi: InChI=1S/C26H21ClN2O3/c1-2-15-31-22-11-8-19(9-12-22)26(30)32-23-13-14-25(24(27)17-23)29-28-21-10-7-18-5-3-4-6-20(18)16-21/h3-14,16-17H,2,15H2,1H3
    • InChI Key: CWCLHXNQVUQESQ-UHFFFAOYSA-N
    • SMILES: CCCOC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)N=NC3=CC4=CC=CC=C4C=C3)Cl

Computed Properties

  • Exact Mass: 444.1240702g/mol
  • Monoisotopic Mass: 444.1240702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 60.2Ų

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